5-(3,5-Dibromo-4-hydroxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one

• Molecular Formula: C21H20Br2N2O3S
• Molecular Weight: 540.3 g/mol
• IUPAC Name: (5Z)-5-[(3,5-dibromo-4-hydroxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-(2-methylpropyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H20Br2N2O3S/c1-12(2)11-25-20(27)18(10-13-8-16(22)19(26)17(23)9-13)29-21(25)24-14-4-6-15(28-3)7-5-14/h4-10,12,26H,11H2,1-3H3/b18-10-,24-21?
• InChI Key: HJHFTBKAIXUWKR-BQJAUFPSSA-N
• Isomeric SMILES: CC(C)CN1C(=O)/C(=C/C2=CC(=C(C(=C2)Br)O)Br)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CC(C)CN1C(=O)C(=CC2=CC(=C(C(=C2)Br)O)Br)SC1=NC3=CC=C(C=C3)OC

Description

5-(3,5-Dibromo-4-hydroxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one, also known as DBHB, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. DBHB is a thiazolidinone derivative that exhibits a variety of biological activities, including anti-cancer, anti-inflammatory, and anti-oxidant properties. In

Scientific Research Applications

5-(3,5-Dibromo-4-hydroxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been studied for its potential applications in a variety of scientific research fields, including cancer research, inflammation research, and neuroprotection research. In cancer research, 5-(3,5-Dibromo-4-hydroxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to induce apoptosis in a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. In inflammation research, 5-(3,5-Dibromo-4-hydroxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, suggesting that it may have potential as an anti-inflammatory agent. In neuroprotection research, 5-(3,5-Dibromo-4-hydroxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to protect against oxidative stress and inflammation-induced neurodegeneration.

Mechanism of Action

The mechanism of action of 5-(3,5-Dibromo-4-hydroxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell proliferation, inflammation, and oxidative stress. 5-(3,5-Dibromo-4-hydroxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to inhibit the NF-κB signaling pathway, which is a key regulator of inflammation and cell survival. It has also been shown to inhibit the Akt signaling pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects
5-(3,5-Dibromo-4-hydroxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to exhibit a variety of biochemical and physiological effects in vitro and in vivo. In vitro, 5-(3,5-Dibromo-4-hydroxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines and chemokines, and protect against oxidative stress-induced damage. In vivo, 5-(3,5-Dibromo-4-hydroxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to inhibit tumor growth in mouse models of breast cancer and colon cancer, and to protect against neurodegeneration in mouse models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

5-(3,5-Dibromo-4-hydroxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has several advantages for use in lab experiments. It is relatively easy and inexpensive to synthesize, and it exhibits a wide range of biological activities that make it useful for studying various disease processes. However, 5-(3,5-Dibromo-4-hydroxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one also has some limitations. It is not very soluble in water, which can make it difficult to work with in some experiments. It also has a relatively short half-life, which can limit its effectiveness in some applications.

Future Directions

For research on 5-(3,5-Dibromo-4-hydroxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one include the development of more potent and selective analogs, investigation of its potential use in combination with other drugs or therapies, and exploration of its potential as a therapeutic agent in human diseases.

Synthesis Methods

5-(3,5-Dibromo-4-hydroxybenzylidene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one is synthesized by a simple one-pot reaction between 3,5-dibromo-4-hydroxybenzaldehyde, isobutyl isothiocyanate, and 4-methoxyaniline. The reaction is carried out in the presence of a base and a catalyst, and the product is purified by recrystallization. The yield of the reaction is typically around 50%.